Cas no 90001-64-2 (1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE)

• Product Name: 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE
• CAS No: 90001-64-2
• MF: C₈H₅ClO₂S₂
• MW: 232.707098722458
• MDL: MFCD03659701
• CID: 803201
• PubChem ID: 2776333
• Update Time: 2025-05-21

1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE
• Benzo[b]thiophene-2-sulfonylchloride
• BENZO[B]THIOPHENE-2-SULPHONYL CHLORIDE
• O11686
• 2-(Chlorosulphonyl)-1-benzothiophene
• EN300-78575
• MFCD03659701
• 1-Benzothiophene-2-sulphonyl chloride
• J-504229
• FT-0600182
• AS-50277
• 2-benzothiophenesulfonyl chloride
• AKOS005175094
• FKIIVBOPAHICHQ-UHFFFAOYSA-N
• Benzo[b]thiophene-2-sulfonyl chloride
• SCHEMBL743918
• Benzothiophene-2-sulfonyl Chloride
• ALAPROCLATEHCL
• 1-benzothiophene-2-sulfonyl chloride, AldrichCPR
• A843400
• 90001-64-2
• DTXSID50379995
• 1-Benzothiophene-2-sulfonylchloride
• ALBB-015079

• MDL： MFCD03659701
• Inchi： 1S/C8H5ClO2S2/c9-13(10,11)8-5-6-3-1-2-4-7(6)12-8/h1-5H
• InChI Key： FKIIVBOPAHICHQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 231.94200
• Monoisotopic Mass: 231.9419494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 369.2℃ at 760mmHg
• Flash Point: 93.3±0.0 °C
• PSA: 70.76000
• LogP: 3.90960

1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE

1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE (CAS No. 90001-64-2): A Comprehensive Overview

1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE, identified by the CAS registry number 90001-64-2, is a significant compound in the realm of organic chemistry. This compound has garnered attention due to its unique structural properties and versatile applications in various chemical reactions. The molecule consists of a benzothiophene ring system, which is a fused bicyclic structure comprising a benzene ring and a thiophene ring, with a sulfonamide group attached at the 2-position. The sulfonamide group further reacts with chloride ions, forming the sulfonamide chloride derivative.

The synthesis of 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE typically involves multi-step processes, often starting from benzothiophene derivatives. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction kinetics and minimize side reactions.

One of the most notable applications of 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE is its role as an intermediate in the synthesis of bioactive compounds. The sulfonamide chloride group is highly reactive and can undergo nucleophilic substitutions with various amine-containing molecules, facilitating the construction of complex molecular architectures. This property has made it a valuable reagent in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

In addition to its role in pharmaceutical chemistry, 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE has found applications in materials science. The benzothiophene moiety imparts unique electronic properties to the compound, making it a potential candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its integration into polymer frameworks to enhance charge transport properties, paving the way for innovative materials with tailored functionalities.

The chemical stability and reactivity of 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE have been extensively studied under various conditions. Researchers have reported that the compound exhibits good thermal stability up to moderate temperatures but tends to decompose under harsh conditions such as high heat or prolonged exposure to moisture. These insights are crucial for determining optimal storage conditions and handling procedures during chemical synthesis.

From an environmental perspective, understanding the fate and behavior of 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE in different ecosystems is essential for assessing its potential impact on human health and the environment. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through microbial action, albeit at a relatively slow rate. This information is valuable for developing strategies to mitigate any adverse effects associated with its use.

In conclusion, 1-BENZOTHIOPHENE-2-SULFONYL CHLORIDE (CAS No. 90001-64-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and application development, ensure its continued relevance in both academic research and industrial settings.